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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

Technical Support Center: Acid Violet 90 Stock
Solutions
This technical support center provides guidance for researchers, scientists, and drug

development professionals on preventing the precipitation of Acid Violet 90 in stock solutions.

Frequently Asked Questions (FAQs)
Q1: What is Acid Violet 90 and why is it used in research?

Acid Violet 90 is a synthetic, water-soluble acid dye that appears as a reddish-purple powder.

[1][2] It belongs to the monoazo 1:2 metal complex class of dyes.[3] In laboratory research, it

can be used as a pH indicator and as a staining agent in microscopy to enhance the visibility of

cellular structures.[4] It is also widely used in the textile and leather industries for dyeing wool,

silk, and nylon.[2][5]

Q2: What are the primary causes of Acid Violet 90 precipitation in stock solutions?

The most common causes for Acid Violet 90 precipitation are:

Improper pH: Acid Violet 90 is sensitive to pH. Its aqueous solution is bluish-red, but the

addition of a strong acid (like hydrochloric acid) or a strong base (like sodium hydroxide) can

cause the dye to precipitate.[1][5]
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High Salt Concentration: The presence of high concentrations of electrolytes in the solution

can lead to the "salting out" effect, reducing the solubility of the dye and causing it to

precipitate.[6][7]

Low Temperature: Like many dyes, the solubility of Acid Violet 90 can decrease at lower

temperatures, leading to precipitation from a saturated solution.[6]

High Concentration: Attempting to create a stock solution that is above the dye's solubility

limit at a given temperature and pH will result in precipitation.

Contaminants: The presence of certain metal ions or other impurities in the water used for

the solution can sometimes lead to precipitation.[8]

Q3: What is the recommended solvent for preparing Acid Violet 90 stock solutions?

Acid Violet 90 is soluble in water and ethanol.[1][5] For most biological research applications,

the use of high-purity, deionized or distilled water is recommended to avoid contaminants that

could affect solubility.

Q4: How should I store my Acid Violet 90 stock solution to prevent precipitation?

To ensure the stability of your stock solution, it is recommended to store it in a tightly sealed

container in a cool, dry place, protected from light.[6] Avoid storing the solution at low

temperatures (e.g., 4°C or below) if you have a concentrated stock, as this may promote

precipitation.

Troubleshooting Guide: Precipitate in Acid Violet 90
Stock Solution
If you observe precipitation in your Acid Violet 90 stock solution, follow this troubleshooting

guide to identify and resolve the issue.

Diagram: Troubleshooting Workflow for Acid Violet 90 Precipitation
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Precipitate Observed in
Acid Violet 90 Stock Solution

Check pH of the Solution

Is pH too acidic?

Is pH too alkaline?

No

Adjust pH towards neutral
(e.g., with dilute NaOH)

Yes

Adjust pH towards neutral
(e.g., with dilute HCl)

Yes

Review Solution Concentration

No

Precipitate Redissolved

Is concentration too high?

Dilute the solution or
gently warm to redissolve

Yes

Examine Storage Conditions

No

Was it stored at a low temperature?

Gently warm and mix the solution.
Store at room temperature.

Yes

Assess Salt/Buffer Concentration

No

Is salt concentration high?

Prepare a new solution with
lower salt concentration

Yes

No
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Caption: A step-by-step guide to resolving Acid Violet 90 precipitation.
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Data Summary
The following table summarizes the known properties and solubility of Acid Violet 90.

Property Value / Observation Citations

Appearance Reddish-purple powder [1][2]

Solubility in Water
Soluble; forms a bluish-red

solution
[1][5]

Solubility in Ethanol
Soluble; forms a yellow-light

purple solution
[5]

pH Sensitivity

Precipitates in the presence of

strong acids (e.g., HCl) and

strong bases (e.g., NaOH)

[1][5]

Effect of Salts

High salt concentrations can

cause precipitation ("salting

out")

[6][7]

Storage
Store in a cool, dry, dark place

in a tightly sealed container
[6]

Experimental Protocols
Protocol for Preparing a 1% (w/v) Acid Violet 90 Stock Solution

This protocol is adapted from a standard procedure for preparing acid dye solutions for

staining.

Materials:

Acid Violet 90 powder

High-purity deionized or distilled water

Volumetric flask (e.g., 100 mL)
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Magnetic stirrer and stir bar

Weighing scale

Spatula and weighing paper

Procedure:

Weighing: Accurately weigh 1.0 g of Acid Violet 90 powder using a weighing scale.

Initial Dissolution: Add the weighed powder to a beaker containing approximately 80 mL of

deionized water.

Mixing: Place a magnetic stir bar in the beaker and place it on a magnetic stirrer. Stir the

solution until the dye is fully dissolved. Gentle warming (to 50-60°C) can be used to aid

dissolution, but do not boil the solution.

Final Volume: Once the dye is completely dissolved, carefully transfer the solution to a 100

mL volumetric flask.

Volume Adjustment: Rinse the beaker with a small amount of deionized water and add the

rinsing to the volumetric flask. Repeat this step to ensure all the dye is transferred.

Final Mixing: Add deionized water to the volumetric flask until the bottom of the meniscus

reaches the 100 mL mark.

Homogenization: Cap the flask and invert it several times to ensure the solution is

homogeneous.

Storage: Transfer the solution to a clearly labeled and tightly sealed storage bottle. Store at

room temperature, protected from light.

Diagram: Factors Leading to Acid Violet 90 Precipitation
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Caption: Key factors that can cause Acid Violet 90 to precipitate from solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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